Cas no 1645401-51-9 (N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine)

• Product Name: N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• CAS No: 1645401-51-9
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6326004
• PubChem ID: 86782286
• Update Time: 2025-07-08

N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1645401-51-9
• 3-{[(1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• Z1592835225
• AKOS030670301
• N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• EN300-6568969

• Inchi： 1S/C18H21N3O2S/c1-3-10-21(17-9-11-24(22,23)14-17)13-16-12-20(2)19-18(16)15-7-5-4-6-8-15/h1,4-8,12,17H,9-11,13-14H2,2H3
• InChI Key： NXYMHMCQQLIAKN-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC#C)CC1=CN(C)N=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine

N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine: A Comprehensive Overview

The compound N-[(1-Methyl-3-phenylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine, identified by the CAS number 1645401-51-9, represents a significant advancement in the field of organic chemistry. This molecule, with its unique structure and functional groups, has garnered attention for its potential applications in various chemical and pharmaceutical industries. The compound's name itself is a testament to its complex architecture, incorporating elements such as the pyrazole ring, methyl substituents, and thiolane derivatives.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The presence of the pyrazole ring in this compound suggests that it may exhibit similar biological properties, making it a valuable candidate for drug discovery efforts. Furthermore, the thiolane moiety within the molecule adds another layer of complexity, potentially influencing its solubility and stability in different environments.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed innovative methods to construct the molecule, leveraging modern organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for greater control over the molecule's stereochemistry and regioselectivity.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic properties, which may contribute to its potential as a catalyst or a component in advanced materials.

In terms of biological activity, preliminary assays have indicated that this compound may possess antioxidant properties. This is particularly relevant given the increasing interest in natural and synthetic antioxidants for use in food preservation and pharmaceuticals. The methyl substituents on the pyrazole ring are believed to play a critical role in modulating these properties.

Another area of interest lies in the compound's potential as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to explore a wide range of derivatives with diverse applications. This versatility underscores its importance as a key intermediate in organic synthesis.

From an environmental standpoint, researchers have also investigated the biodegradability of this compound. Initial findings suggest that under certain conditions, it can undergo microbial degradation, which is a positive indicator for its eco-friendly profile.

In conclusion, N-[(1-Methyl-3-phenylpyrazol-4-yllmethyl]-1,1-dioxo-N-prop 2 ynylthiolan 3 amine (CAS No: 1645401 51 9) stands out as a multifaceted molecule with promising prospects across various domains. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings.